

Tigapotide (PCK3145) Treatment Protocol for In Vivo Studies: Application Notes

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Abstract

Tigapotide (also known as PCK3145) is a synthetic 15-mer peptide derived from the prostate secretory protein (PSP94) that has demonstrated anti-tumor and anti-metastatic properties in preclinical studies.[1][2] This document provides detailed application notes and protocols for in vivo studies investigating the efficacy of **Tigapotide**, based on published research. The protocols outlined below are intended to serve as a comprehensive guide for researchers designing and executing in vivo experiments with this compound.

Mechanism of Action

Tigapotide is a signal transduction inhibitor that exerts its anti-cancer effects through multiple mechanisms, including the induction of apoptosis, inhibition of angiogenesis, and reduction of metastasis.[2]

- Induction of Apoptosis: Tigapotide has been shown to induce apoptosis in prostate cancer cells.[3] One proposed mechanism involves interaction with the laminin receptor, leading to the activation of the MEK-ERK signaling pathway.[4]
- Anti-Metastatic Effects: The peptide inhibits the secretion of matrix metalloproteinase-9
 (MMP-9), a key enzyme involved in the degradation of the extracellular matrix, which is
 crucial for tumor invasion and metastasis.[2][5] This inhibition is associated with an increase



in RhoA and MT1-MMP expression, leading to the shedding of the cell surface receptor CD44.[5]

 Anti-Angiogenic Effects: **Tigapotide** has been observed to inhibit vascular endothelial growth factor (VEGF)-induced signaling in endothelial cells by preventing the phosphorylation of VEGFR-2. This action blocks downstream signaling through the MAPK cascade.[6]

Signaling Pathways


The following diagrams illustrate the proposed signaling pathways affected by **Tigapotide**.




Click to download full resolution via product page

Caption: Proposed apoptotic signaling pathway of **Tigapotide**.









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. go.drugbank.com [go.drugbank.com]
- 2. go.drugbank.com [go.drugbank.com]
- 3. A synthetic 15-mer peptide (PCK3145) derived from prostate secretory protein can reduce tumor growth, experimental skeletal metastases, and malignancy-associated hypercalcemia
 PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. PCK3145 inhibits proliferation and induces apoptosis in breast and colon cancer cells -PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. A PSP94-derived peptide PCK3145 inhibits MMP-9 secretion and triggers CD44 cell surface shedding: implication in tumor metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. A prostate secretory protein94-derived synthetic peptide PCK3145 inhibits VEGF signalling in endothelial cells: implication in tumor angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Tigapotide (PCK3145) Treatment Protocol for In Vivo Studies: Application Notes]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3062791#tigapotide-treatment-protocol-for-in-vivostudies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com